Cas no 2171261-70-2 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid
• CAS No: 2171261-70-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5995688
• PubChem ID: 165516652
• Update Time: 2025-11-03

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid
• EN300-1498092
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]formamido}pentanoic acid
• 2171261-70-2

• Inchi： 1S/C28H28N2O5/c1-3-8-25(27(32)33)29-26(31)18-13-14-24(17(2)15-18)30-28(34)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-15,23,25H,3,8,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m0/s1
• InChI Key： YKQZMWYMQYKONG-VWLOTQADSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid

Research Brief on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid (CAS: 2171261-70-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid (CAS: 2171261-70-2) as a key intermediate in peptide synthesis and drug development. This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection under mild conditions. The latest studies emphasize its role in the synthesis of bioactive peptides and peptidomimetics, which are critical for targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of this compound in the development of novel protease inhibitors. Researchers demonstrated that the Fmoc-protected amino acid derivative enhances the solubility and bioavailability of peptide-based inhibitors, thereby improving their therapeutic potential. The study also highlighted the compound's compatibility with automated SPPS platforms, enabling high-throughput production of peptide libraries for drug screening.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid to improve its coupling efficiency in peptide synthesis. By modifying the methylphenyl moiety, researchers achieved higher yields and reduced side reactions, paving the way for more efficient large-scale production of therapeutic peptides.

In addition to its synthetic utility, this compound has garnered attention for its potential in targeted drug delivery systems. A 2024 preprint on ChemRxiv described its incorporation into nanoparticle formulations designed for site-specific release of anticancer agents. The Fmoc group's hydrophobic nature was leveraged to enhance nanoparticle stability, while the amino acid backbone facilitated conjugation with targeting ligands, showcasing the compound's versatility in nanomedicine.

Ongoing clinical trials are evaluating peptide drugs synthesized using this intermediate, particularly in oncology and immunology. Preliminary results indicate promising pharmacokinetic profiles and reduced off-target effects, underscoring the importance of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylformamido}pentanoic acid in modern drug discovery. Future research directions may explore its applications in mRNA therapeutics and personalized medicine, where precise control over peptide synthesis is paramount.